Cas no 2227680-04-6 (rac-(1R,2R)-2-(2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227680-04-6
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• CID: 5974313
• PubChem ID: 165682341
• Update Time: 2025-05-21

rac-(1R,2R)-2-(2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid
• 2227680-04-6
• EN300-1823518

• Inchi： 1S/C9H8FNO2/c10-8-5(2-1-3-11-8)6-4-7(6)9(12)13/h1-3,6-7H,4H2,(H,12,13)/t6-,7+/m0/s1
• InChI Key： WHTFRWHDROTGSR-NKWVEPMBSA-N
• SMILES： FC1C(=CC=CN=1)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 181.05390666g/mol
• Monoisotopic Mass: 181.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.2Ų

Additional information on rac-(1R,2R)-2-(2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid

Research Brief on rac-(1R,2R)-2-(2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid (CAS: 2227680-04-6)

Recent studies on rac-(1R,2R)-2-(2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid (CAS: 2227680-04-6) have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical compounds. This chiral cyclopropane derivative has garnered attention due to its unique structural features, which make it a valuable building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The fluoropyridine moiety in its structure enhances its binding affinity to biological targets, while the cyclopropane ring contributes to metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor in the synthesis of potent kinase inhibitors. The researchers demonstrated that rac-(1R,2R)-2-(2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid could be efficiently converted into derivatives with high selectivity for specific kinase targets, showing promising activity in preclinical models of inflammatory diseases. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

In another recent investigation, scientists focused on the enantioselective synthesis of this compound to obtain optically pure forms for more targeted therapeutic applications. The (1R,2R)-enantiomer, in particular, exhibited superior binding characteristics compared to its racemic counterpart, suggesting its potential as a lead compound for further optimization. Advanced computational modeling techniques were employed to predict its interactions with biological targets, providing insights for structure-activity relationship (SAR) studies.

Industry reports from 2024 indicate that several pharmaceutical companies have included rac-(1R,2R)-2-(2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid in their drug development pipelines, primarily for oncology and central nervous system (CNS) disorders. Its versatility as a synthetic intermediate allows for the creation of diverse molecular scaffolds, enabling the exploration of new chemical space in drug design. Patent filings related to this compound have increased significantly, reflecting growing commercial interest.

Future research directions include further optimization of the synthetic route to improve yield and scalability, as well as more extensive biological evaluations to fully characterize its therapeutic potential. The compound's unique combination of structural features positions it as a promising candidate for the development of next-generation small-molecule therapeutics, particularly in areas where current treatments face limitations such as drug resistance or poor target specificity.